Post-assembly guest oxidation in a metallo-supramolecular host and structural rearrangement to a coordination polymer†

Chemical Communications Pub Date: 2014-09-24 DOI: 10.1039/C4CC05422A

Abstract

PTA hosted in a copper metallo-supramolecular triangle undergoes post-assembly oxidation to form PTAO in aerated solutions. The oxidation is triggered by selected co-solvents that also govern the formation of the final crystalline product leading to a discrete host–guest triangle {PTAO@[Cu(o-L)]3} or to a 1D coordination polymer {(PTAO)2@[Cu8][Cu2]} containing a {Cu8} ring with a double hosting pocket.

Graphical abstract: Post-assembly guest oxidation in a metallo-supramolecular host and structural rearrangement to a coordination polymer
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